molecular formula C11H9N3O3S B8578919 4-Methyl-2-[(pyridine-4-carbonyl)amino]thiazole-5-carboxylic acid

4-Methyl-2-[(pyridine-4-carbonyl)amino]thiazole-5-carboxylic acid

Cat. No. B8578919
M. Wt: 263.27 g/mol
InChI Key: BIDUAJGNOIXKBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-2-[(pyridine-4-carbonyl)amino]thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H9N3O3S and its molecular weight is 263.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Methyl-2-[(pyridine-4-carbonyl)amino]thiazole-5-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methyl-2-[(pyridine-4-carbonyl)amino]thiazole-5-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H9N3O3S

Molecular Weight

263.27 g/mol

IUPAC Name

4-methyl-2-(pyridine-4-carbonylamino)-1,3-thiazole-5-carboxylic acid

InChI

InChI=1S/C11H9N3O3S/c1-6-8(10(16)17)18-11(13-6)14-9(15)7-2-4-12-5-3-7/h2-5H,1H3,(H,16,17)(H,13,14,15)

InChI Key

BIDUAJGNOIXKBW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)NC(=O)C2=CC=NC=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 2-(isonicotinamido)-4-methylthiazole-5-carboxylate (1.46 g, 5.0 mmol) and sodium hydroxide (0.40 g, 10.00 mmol) in methanol (100 mL) and water (25 mL) was stirred at ambient temperature overnight and then heated to reflux for 2 h. The mixture was concentrated and then neutralized with 5% hydrochloric acid solution to pH 5˜6. The precipitate obtained was collected by filtration and dried to give the title compound in 89% yield (1.17 g); 1H NMR (DMSO-d5, 300 MHz) δ 8.74 (d, J=6.0 Hz, 2H), 7.93 (d, J=6.0 Hz, 2H), 2.46 (s, 3H); MS (ES+) m/z 264.1 (M+1).
Quantity
1.46 g
Type
reactant
Reaction Step One
Quantity
0.4 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Yield
89%

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